3-Cyclopropyl-6-ethylisoxazolo[5,4-b]pyridine-4-carboxylic acid
Overview
Description
3-Cyclopropyl-6-ethylisoxazolo[5,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Combinatorial Chemistry and Synthesis
- A study by Volochnyuk et al. (2010) describes the creation of a library of fused pyridine-4-carboxylic acids, including isoxazolo[5,4-b]pyridines, through a Combes-type reaction. This method demonstrates the potential for these compounds in combinatorial chemistry, facilitating further chemical transformations and heterocyclizations (Volochnyuk et al., 2010).
Structural and Mechanistic Studies
- The research by Yıldırım et al. (2005) focuses on the functionalization reactions of pyrazole carboxylic acid and acid chloride, providing insights into the structural aspects of similar compounds like isoxazolo[5,4-b]pyridines (Yıldırım et al., 2005).
Synthesis of Biologically Active Scaffolds
- A 2021 study by Yakovenko and Vovk developed methods for synthesizing 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines, indicating the potential of similar structures in creating biologically active scaffolds (Yakovenko & Vovk, 2021).
Heterocyclic Chemistry
- Research by Harb et al. (1989) demonstrates the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into isoxazolo[3,4-b]pyridines, showcasing the versatility of these compounds in heterocyclic chemistry (Harb et al., 1989).
Antibacterial Agent Synthesis
- Miyamoto et al. (1987) synthesized 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, similar to 3-Cyclopropyl-6-ethylisoxazolo[5,4-b]pyridine-4-carboxylic acid, indicating their use as antibacterial agents (Miyamoto et al., 1987).
Material Synthesis
- The study by Marandi (2018) on the synthesis of imidazo[1,2-a]pyridine-8-carboxylic acids, through a three-component condensation reaction, highlights the relevance of similar compounds in material synthesis, particularly in medicinal and biological sciences (Marandi, 2018).
Properties
IUPAC Name |
3-cyclopropyl-6-ethyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-7-5-8(12(15)16)9-10(6-3-4-6)14-17-11(9)13-7/h5-6H,2-4H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVDFKUCHGLCKEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C2C(=NOC2=N1)C3CC3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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